Cas no 96736-29-7 ((3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate)

• Product Name: (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate
• CAS No: 96736-29-7
• MF: C₂₇H₄₂O₇
• MW: 478.618189334869
• CID: 5733902
• Update Time: 2025-05-21

(3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate Chemical and Physical Properties

Names and Identifiers

• (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate
• Cholane-3,7,12,24-tetrol, 3,7,12-triformate, (3α,5β,7α,12α)- (9CI)

• Inchi： 1S/C27H42O7/c1-17(5-4-10-28)20-6-7-21-25-22(13-24(34-16-31)27(20,21)3)26(2)9-8-19(32-14-29)11-18(26)12-23(25)33-15-30/h14-25,28H,4-13H2,1-3H3/t17-,18+,19-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： UIEBFQHIAGFERQ-XJZYBRFWSA-N
• SMILES： [C@H]1(OC=O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@]([C@@H](OC=O)C1)(C)[C@@H]([C@H](C)CCCO)CC3)[C@H](OC=O)C2

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 559.5±50.0 °C(Predicted)
• pka: 15.16±0.10(Predicted)

(3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate

Comprehensive Overview of (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate (CAS No. 96736-29-7)

The compound (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate, identified by its CAS No. 96736-29-7, is a steroidal derivative with significant biochemical and pharmacological relevance. This molecule belongs to the cholane family, characterized by a tetracyclic structure with hydroxyl and formate functional groups. Its unique configuration, including the 3α,5β,7α,12α stereochemistry, contributes to its distinct properties and potential applications in research and therapeutic development.

In recent years, the scientific community has shown growing interest in steroidal compounds like (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate due to their role in metabolic pathways and signaling mechanisms. Researchers are particularly focused on understanding how these molecules interact with nuclear receptors, such as the farnesoid X receptor (FXR), which regulates bile acid homeostasis and lipid metabolism. This aligns with current trends in precision medicine and metabolic disorder research, where targeting specific receptors is a key strategy.

The structural features of CAS No. 96736-29-7 make it a valuable candidate for studying bile acid derivatives and their analogs. Its 3,7,12-trifformate groups enhance its stability and bioavailability, which are critical factors in drug design. This has led to increased searches for "steroidal triformate applications" and "cholane derivatives in drug discovery" across academic and pharmaceutical databases. The compound's potential in modulating lipid metabolism and inflammatory responses further underscores its relevance in addressing conditions like non-alcoholic fatty liver disease (NAFLD) and cholestasis.

From a synthetic chemistry perspective, (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate serves as an intermediate in the preparation of more complex steroidal frameworks. Its 24-tetrol backbone allows for selective modifications, enabling researchers to explore structure-activity relationships (SAR). This has sparked interest in queries such as "steroid functionalization techniques" and "cholane-based scaffold optimization," reflecting the compound's utility in medicinal chemistry.

In the context of green chemistry, the sustainable synthesis of CAS No. 96736-29-7 is a topic of discussion. Researchers are investigating eco-friendly catalytic methods to reduce waste and improve yields, aligning with global efforts to minimize the environmental impact of chemical production. This resonates with popular search terms like "green synthesis of steroidal compounds" and "sustainable cholane derivatives," highlighting the intersection of chemistry and environmental consciousness.

Analytical characterization of (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and stereochemical integrity, which are crucial for reproducibility in research. The compound's spectral data is often sought after in queries like "NMR peaks for cholane triformate" and "mass spec analysis of CAS 96736-29-7," demonstrating its importance in analytical workflows.

Beyond its biochemical applications, 96736-29-7 is also explored in material science. Its rigid steroidal core can be incorporated into liquid crystals or supramolecular assemblies, offering insights into "steroid-based nanomaterials." This multidisciplinary appeal makes it a subject of interest in both life sciences and advanced materials research.

In summary, (3α,5β,7α,12α)-Cholane-3,7,12,24-tetrol 3,7,12-Triformate (CAS No. 96736-29-7) is a versatile compound with broad implications in drug discovery, metabolic research, and material science. Its unique structure and functional groups continue to inspire innovative studies, addressing contemporary challenges in health and sustainability. As scientific inquiries evolve, this molecule remains a focal point for advancing knowledge in steroidal chemistry and its applications.